Cas no 361441-97-6 ((2S)-2-(adamantan-1-yl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid)

• Product Name: (2S)-2-(adamantan-1-yl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• CAS No: 361441-97-6
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• MDL: MFCD09952623
• CID: 835950
• PubChem ID: 11738405
• Update Time: 2025-09-20

(2S)-2-(adamantan-1-yl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(Adamantan-1-yl)-2-((tert-butoxycarbonyl)amino)acetic acid
• (2S)-2-(1-adamantyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• (S)-Adamantylglycine
• (S)-Boc-adamantylglycine
• (S)-N-Boc-adamantylglycine
• N-Boc-l-adamantylglycine
• -S--Adamantylglycine
• SAXAGLIPTIN III
• (S)-N-(tert-butoxycarbonylamino)-1-adamantylglycine
• A-[[(tert-Butoxy)carbonyl]amino]tricyclo[3.3.1.13,7]decane-1-acetic acid
• N-Boc-AdGly
• TRI018
• (alphaS)-alpha-[[(tert-Butoxy)carbonyl]amino]tricyclo[3.3.1.1(3,7)]decane-1-acetic acid
• (2S)-2-(adamantan-1-yl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• (alphaS)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-tricyclo[3.3.1.13,7]decane-1-acetic Acid
• (2S)-[(tert-Butoxycarbonyl)amino](tricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid
• (S) - N- Boc- adamantylglycine
• adamantyl-glycine
• MFCD09952623
• SCHEMBL8299304
• 361441-97-6
• CS-0207705
• AKOS015951198
• (2S)-2-(Adamantan-1-yl)-2-((tert-butoxycarbonyl)amino)aceticacid
• DTXSID50471504
• (S)-Boc-1-adamantyl-glycine
• F20621

• MDL： MFCD09952623
• Inchi： 1S/C17H27NO4/c1-16(2,3)22-15(21)18-13(14(19)20)17-7-10-4-11(8-17)6-12(5-10)9-17/h10-13H,4-9H2,1-3H3,(H,18,21)(H,19,20)/t10?,11?,12?,13-,17?/m1/s1
• InChI Key： LJUATQZYDYSZPV-CQCMJFKXSA-N
• SMILES： OC([C@H](C12CC3CC(CC(C3)C1)C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 309.19400
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 460.324 °C at 760 mmHg
• Flash Point: 232.196 °C
• PSA: 79.12000
• LogP: 3.38510

(2S)-2-(adamantan-1-yl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives